N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-ethyl-4-methoxy-3-(pyrrolidine-1-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C14H20N2O4S/c1-3-15-21(18,19)11-6-7-13(20-2)12(10-11)14(17)16-8-4-5-9-16/h6-7,10,15H,3-5,8-9H2,1-2H3
• InChI Key: QRMJPJILZVSQDO-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)N2CCCC2
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide, also known as EPM-102, is a chemical compound that has been synthesized for scientific research purposes. It is a sulfonamide derivative that has shown potential for use in the treatment of several diseases, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide is not fully understood, but it is believed to inhibit the activity of several enzymes and signaling pathways involved in cancer growth and inflammation. It has been shown to inhibit the activity of matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. It also inhibits the activity of NF-kB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in animal models. In addition to its anti-cancer and anti-inflammatory effects, it has been shown to inhibit angiogenesis, the process by which new blood vessels are formed. It has also been shown to modulate the immune system, with potential applications in autoimmune diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide in lab experiments is its relative ease of synthesis compared to other sulfonamide derivatives. It also has a low toxicity profile, making it a safe compound to work with in the lab. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several potential future directions for research on N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Another direction is to further study its effects on the immune system, with potential applications in autoimmune diseases. Additionally, further research is needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide can be synthesized by reacting 4-methoxy-3-nitrobenzenesulfonyl chloride with N-ethylpyrrolidine in the presence of a base. The resulting product is then reduced with hydrogen gas in the presence of a palladium catalyst to yield the final product.

Scientific Research Applications

N-ethyl-4-methoxy-3-(1-pyrrolidinylcarbonyl)benzenesulfonamide has been studied for its potential therapeutic effects in several diseases. In cancer research, it has been shown to inhibit the growth of several types of cancer cells, including breast, lung, and colon cancer cells. It has also been studied for its anti-inflammatory effects, with promising results in animal models of inflammatory diseases such as rheumatoid arthritis and colitis.